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Cat. No.: B15575006

Ligupurpuroside A: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ligupurpuroside A, a phenylethanoid glycoside primarily isolated from the leaves of
Ligustrum purpurascens and Ligustrum robustum, has garnered significant scientific interest
due to its diverse pharmacological activities. This technical guide provides an in-depth overview
of the physical, chemical, and biological properties of Ligupurpuroside A. It includes a
summary of its physicochemical characteristics, detailed experimental protocols for its isolation
and biological evaluation, and an exploration of its known signaling pathways. This document is
intended to serve as a comprehensive resource for researchers and professionals engaged in
natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties

Ligupurpuroside A is a white amorphous powder.[1] While a specific melting point and density
have not been definitively reported in the available literature, its molecular and other physical
characteristics are well-documented.
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Property Value Reference

Molecular Formula C35H46019 [ChemFaces Data]
Molecular Weight 770.73 g/mol [ChemFaces Data]
CAS Number 147396-01-8 [ChemFaces Data]
Physical State Powder [ChemFaces Data]

. Soluble in DMSO, Pyridine,
Solubility [ChemFaces Data]
Methanol, Ethanol

Chemical Structure and Spectral Data

The structure of Ligupurpuroside A has been elucidated through spectroscopic methods,
including 1H-NMR and 13C-NMR.[2]

(Note: Specific spectral data peaks (NMR, IR, Mass Spectrometry) for Ligupurpuroside A are
not readily available in the public domain and would typically be found in primary research
articles focusing on its isolation and characterization.)

Biological Activities and Signaling Pathways

Ligupurpuroside A exhibits a range of biological activities, with its antioxidant, hypolipidemic,
and enzyme inhibitory properties being the most extensively studied.

Antioxidant Activity

Ligupurpuroside A has demonstrated significant antioxidant properties. It is effective in
preventing the peroxyl free radical-induced oxidation of a-tocopherol in human low-density
lipoprotein (LDL).[2][3] Its antioxidant capacity is comparable to that of the well-known green
tea antioxidant, (-)-epicatechin gallate.[2][3] This activity is dose-dependent.[2][3]

Hypolipidemic Activity

Ligupurpuroside A has been shown to possess hypolipidemic effects. It can significantly
inhibit lipid accumulation in HepG2 cells at a concentration of 50 pmol/L.[4] The mechanism
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underlying this activity involves the activation of the hepatic AMP-activated protein kinase
(AMPK)-sterol regulatory element-binding protein-1c (SREBP-1c) pathway.[4]

The activation of AMPK by Ligupurpuroside A leads to the suppression of downstream

lipogenic genes, thereby reducing lipid synthesis and accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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